3-{4-[(2,4-dichlorophenyl)methoxy]phenyl}-1-(4-methylbenzoyl)-1H-pyrazole

• IUPAC Name: [3-[4-[(2,4-dichlorophenyl)methoxy]phenyl]pyrazol-1-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C24H18Cl2N2O2/c1-16-2-4-18(5-3-16)24(29)28-13-12-23(27-28)17-7-10-21(11-8-17)30-15-19-6-9-20(25)14-22(19)26/h2-14H,15H2,1H3
• InChI Key: WTSMGXVHJOVANI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2C=CC(=N2)C3=CC=C(C=C3)OCC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C24H18Cl2N2O2
• Molecular Weight: 437.3 g/mol
• CAS No.: 477711-54-9

Description

3-{4-[(2,4-dichlorophenyl)methoxy]phenyl}-1-(4-methylbenzoyl)-1H-pyrazole is a useful research compound. Its molecular formula is C24H18Cl2N2O2 and its molecular weight is 437.32. The purity is usually 95%.
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Scientific Research Applications

Anticancer Drug Development

A review article by Sugita et al. (2017) focuses on the synthesis and evaluation of compounds with potential anticancer activities, emphasizing the importance of tumor specificity and reduced toxicity towards normal cells. Compounds exhibiting high tumor specificity and minimal keratinocyte toxicity were identified, indicating the potential for developing safer anticancer drugs through chemical modifications of lead compounds (Sugita, Takao, Uesawa, & Sakagami, 2017).

Heterocyclic Compound Synthesis

Gomaa and Ali (2020) reviewed the chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones, highlighting their value as building blocks for synthesizing various heterocyclic compounds. This underscores the significance of pyrazoline derivatives in producing pharmacologically active molecules (Gomaa & Ali, 2020).

Environmental Chemistry

Research by Krijgsheld and Gen (1986) evaluated the environmental impact of chlorophenols, including their moderate toxicity and potential persistence in the environment under certain conditions. This study provides insight into the ecological and toxicological considerations necessary when dealing with chlorinated organic compounds (Krijgsheld & Gen, 1986).

Organic Pollutant Treatment

Husain and Husain (2007) discussed the application of redox mediators in enhancing the degradation efficiency of recalcitrant organic pollutants by enzymes. This highlights the potential for innovative treatments of industrial effluents and environmental remediation (Husain & Husain, 2007).

Mechanism of Action

Target of Action

Similar compounds, such as pyrazoline derivatives, have been reported to interact with enzymes like acetylcholinesterase (ache) in the cholinergic nervous system of both vertebrates and invertebrates .

Mode of Action

It can be inferred from related studies that pyrazoline derivatives may inhibit the activity of ache, affecting normal nerve pulses’ transmission, leading to dramatic behavioral changes, body movement impairment, and even reduced number of survival organisms .

Biochemical Pathways

Related compounds have been shown to affect the production of reactive oxygen species (ros) and lipid peroxides, which are common biomarkers for cells and tissue oxidative injury .

Result of Action

Related compounds have been shown to have various biological and pharmacological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .